Cas no 2034244-78-3 (2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide
• CAS No: 2034244-78-3
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 6295888
• PubChem ID: 119099298
• Update Time: 2025-10-29

2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide
• 2-(2-methoxyphenoxy)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acetamide
• 2-(2-methoxyphenoxy)-N-(4-thiophen-2-yloxan-4-yl)acetamide
• 2034244-78-3
• AKOS026687175
• 2-(2-methoxyphenoxy)-N-[4-(thiophen-2-yl)oxan-4-yl]acetamide
• F6204-0892
• CHEMBL4923591

• Inchi： 1S/C18H21NO4S/c1-21-14-5-2-3-6-15(14)23-13-17(20)19-18(8-10-22-11-9-18)16-7-4-12-24-16/h2-7,12H,8-11,13H2,1H3,(H,19,20)
• InChI Key： YELPCXLBPRZHBY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCOCC1)NC(COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85Ų

Additional information on 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide

Introduction to 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide (CAS No. 2034244-78-3)

2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2034244-78-3, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a 2-methoxyphenoxy moiety and a thiophen-2-yl substituent, which are known to contribute to its pharmacological properties.

The N-4-(thiophen-2-yl)oxan-4-ylacetamide portion of the molecule suggests a potential role in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction. The presence of an amide group and a thiophene ring are particularly noteworthy, as these structural elements are frequently observed in bioactive molecules. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets, providing valuable insights into their potential therapeutic applications.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide have been facilitated by innovative synthetic methodologies. These methods often involve multi-step organic transformations, including nucleophilic substitution reactions, condensation reactions, and cyclization processes. The use of advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) has allowed for precise structural elucidation and purity assessment.

The pharmacological profile of this compound is of particular interest to researchers seeking novel therapeutic agents. Studies have indicated that molecules with similar structural motifs may exhibit properties such as anti-inflammatory, analgesic, or anticancer effects. The 2-methoxyphenoxy group, for instance, is known to enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability. Meanwhile, the thiophen-2-yl moiety has been associated with various biological activities due to its ability to interact with thioredoxin reductase and other enzymes involved in redox signaling.

Recent research has also highlighted the importance of scaffold hopping in drug discovery, where structural modifications are made to optimize pharmacokinetic and pharmacodynamic properties. In the case of 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide, such modifications could lead to the identification of derivatives with enhanced potency or selectivity. For example, altering the substitution pattern on the thiophene ring or introducing additional functional groups might reveal new mechanisms of action or improve metabolic stability.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in the synthesis of more complex molecules with specialized functions. For instance, its structural framework could be utilized in the development of chiral auxiliaries or ligands for asymmetric catalysis. This versatility underscores the importance of having a diverse repository of well-characterized compounds for synthetic chemists and medicinal chemists alike.

The synthesis of 2-(2-methoxyphenoxy)-N-4-(thiophen-2-yl)oxan-4-ylacetamide also presents opportunities for green chemistry initiatives. Researchers are increasingly focusing on sustainable synthetic routes that minimize waste generation and energy consumption. Techniques such as flow chemistry and solvent-free reactions have shown promise in this regard, allowing for more efficient production processes while adhering to environmental standards.

In conclusion, 2-(2-methoxyphenoxy)-N-4-(thiophen-2-ylo)xanamides (CAS No. 2034244783) represent a fascinating area of study within pharmaceutical chemistry. Their unique structural features and potential biological activities make them valuable candidates for further investigation. As research continues to uncover new synthetic strategies and pharmacological insights, compounds like this one will undoubtedly play a significant role in the development of next-generation therapeutics.